Cas no 56305-15-8 (Phosphorodiamidic acid, tetrabutyl-, 2-propynyl ester)

• Product Name: Phosphorodiamidic acid, tetrabutyl-, 2-propynyl ester
• CAS No: 56305-15-8
• MF: C₁₉H₃₉N₂O₂P
• MW: 358.498926401138
• CID: 349270
• PubChem ID: 71444752
• Update Time: 2025-04-19

Phosphorodiamidic acid, tetrabutyl-, 2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodiamidic acid, tetrabutyl-, 2-propynyl ester
• N-butyl-N-[(dibutylamino)-prop-2-ynoxyphosphoryl]butan-1-amine
• 56305-15-8
• Prop-2-yn-1-yl N,N,N',N'-tetrabutylphosphorodiamidate
• DTXSID30853506

• Inchi： 1S/C19H39N2O2P/c1-6-11-15-20(16-12-7-2)24(22,23-19-10-5)21(17-13-8-3)18-14-9-4/h5H,6-9,11-19H2,1-4H3
• InChI Key： UIZVATMSLGDSAW-UHFFFAOYSA-N
• SMILES： P(N(CCCC)CCCC)(N(CCCC)CCCC)(=O)OCC#C

Computed Properties

• Exact Mass: 358.27517
• Monoisotopic Mass: 358.27491549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78
• LogP: 5.54870